Cas no 931967-95-2 (5-(butan-2-yl)amino-2-{5-(4-methylphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile)

• Product Name: 5-(butan-2-yl)amino-2-{5-(4-methylphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile
• CAS No: 931967-95-2
• MF: C₂₀H₂₁N₃O₃
• MW: 351.399044752121
• CID: 5428732
• PubChem ID: 16958051
• Update Time: 2025-05-19

5-(butan-2-yl)amino-2-{5-(4-methylphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• AKOS001889645
• 931967-95-2
• 5-(sec-butylamino)-2-(5-((p-tolyloxy)methyl)furan-2-yl)oxazole-4-carbonitrile
• CCG-151751
• 5-[(butan-2-yl)amino]-2-{5-[(4-methylphenoxy)methyl]furan-2-yl}-1,3-oxazole-4-carbonitrile
• 5-(butan-2-ylamino)-2-[5-[(4-methylphenoxy)methyl]furan-2-yl]-1,3-oxazole-4-carbonitrile
• F3309-0596
• 2-[5-[(4-Methylphenoxy)methyl]-2-furanyl]-5-[(1-methylpropyl)amino]-4-oxazolecarbonitrile
• 5-(butan-2-yl)amino-2-{5-(4-methylphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C20H21N3O3/c1-4-14(3)22-19-17(11-21)23-20(26-19)18-10-9-16(25-18)12-24-15-7-5-13(2)6-8-15/h5-10,14,22H,4,12H2,1-3H3
• InChI Key： HNKIARIHGBKOJZ-UHFFFAOYSA-N
• SMILES： O1C(NC(C)CC)=C(C#N)N=C1C1=CC=C(COC2=CC=C(C)C=C2)O1

Computed Properties

• Exact Mass: 351.15829154g/mol
• Monoisotopic Mass: 351.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 554.4±60.0 °C(Predicted)
• pka: -1.66±0.10(Predicted)

Additional information on 5-(butan-2-yl)amino-2-{5-(4-methylphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile

Introduction to 5-(butan-2-yl)amino-2-{5-(4-methylphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile and Its Significance in Modern Chemical Research

5-(butan-2-yl)amino-2-{5-(4-methylphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile, with a CAS number of 931967-95-2, represents a compound of considerable interest in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple functional groups, including an amino group, a furan moiety, and a nitrile substituent, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The compound's structure incorporates several key elements that contribute to its pharmacological relevance. The butan-2-yl side chain provides a hydrophobic anchor, enhancing its solubility and bioavailability in certain environments. The 4-methylphenoxy group introduces a lipophilic aromatic ring system, which can interact with biological targets through hydrophobic and π-stacking interactions. Additionally, the 1,3-oxazole core is a well-known pharmacophore found in various bioactive molecules, known for its ability to modulate enzyme activity and receptor binding.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules with greater accuracy. Studies have indicated that the 5-(butan-2-yl)amino part of the molecule may serve as an effective linker for connecting different pharmacophoric units, thereby enhancing the overall potency and selectivity of potential drug candidates. The furan ring, on the other hand, has been shown to exhibit significant antioxidant properties, making it a valuable component in the design of anti-inflammatory and neuroprotective agents.

The nitrile group at the 4-position of the oxazole ring adds another layer of functionality, allowing for further derivatization through hydrolysis or reduction pathways. This versatility is particularly useful in medicinal chemistry, where small modifications can lead to significant changes in biological activity. For instance, replacing the nitrile group with an amide or carboxylic acid derivative could alter the compound's metabolic stability and interaction with biological targets.

In light of these structural features, researchers have been exploring the potential of 5-(butan-2-yl)amino-2-{5-(4-methylphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile as a lead compound for drug discovery. Initial studies have demonstrated its ability to inhibit certain enzymes implicated in inflammatory diseases. The compound's dual functionality—combining both hydrophobic and hydrophilic interactions—makes it an attractive candidate for modulating protein-protein interactions and signal transduction pathways.

One particularly intriguing aspect of this molecule is its potential application in the treatment of neurological disorders. The 1,3-oxazole core has been extensively studied for its role in modulating GABAergic receptors, which are crucial for maintaining neuronal excitability. By incorporating the 5-(butan-2-yl)amino and 4-methylphenoxy groups, researchers aim to enhance binding affinity and reduce off-target effects. Preliminary data suggest that derivatives of this compound may exhibit neuroprotective properties without causing sedative side effects commonly associated with GABAergic modulators.

The synthesis of 5-(butan-2-yl)amino-2-{5-(4-methylphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves careful regioselective functionalization of the oxazole ring while preserving the integrity of the furan moiety. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the complex carbon skeleton efficiently. These synthetic strategies not only improve yield but also allow for rapid diversification of the molecular library.

The importance of high-quality structural elucidation cannot be overstated when dealing with such intricate molecules. Modern spectroscopic techniques like NMR spectroscopy (¹H and ¹³C), mass spectrometry (LCMS), and X-ray crystallography have played pivotal roles in confirming the structure and purity of 931967-95-2. These tools provide detailed insights into molecular conformation and dynamics, which are essential for understanding biological interactions.

In conclusion,5-(butan-2-yl)amino-2-{5-(4-methylphenoxy)methylfuran}-1,3 oxazole -4-carbonitrile (CAS no 931967 -95 - 2) represents a promising candidate for further pharmaceutical development. Its unique structural features offer multiple avenues for therapeutic intervention across various disease states. As research continues to uncover new applications for this compound, it is likely that derivatives will emerge as valuable tools in both academic research and industrial drug discovery pipelines.